Cas no 339097-80-2 (2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone)
2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-CHLOROPHENYL)SULFANYL]-1-MORPHOLINO-1-ETHANONE
- 2-[(2-chlorophenyl)sulfanyl]-1-(morpholin-4-yl)ethan-1-one
- 2-(2-chlorophenyl)sulfanyl-1-morpholin-4-ylethanone
- Oprea1_794639
- MLS001166395
- HMS2877D12
- SMR000549572
- Z18459656
- 2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone
-
- MDL: MFCD00202446
- Inchi: 1S/C12H14ClNO2S/c13-10-3-1-2-4-11(10)17-9-12(15)14-5-7-16-8-6-14/h1-4H,5-9H2
- InChI Key: LRBNDPILSHJBJK-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1SCC(N1CCOCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 259
- XLogP3: 2.2
- Topological Polar Surface Area: 54.8
2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB343197-100 mg |
2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone; . |
339097-80-2 | 100mg |
€208.80 | 2023-04-26 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00904544-1g |
2-[(2-Chlorophenyl)sulfanyl]-1-(morpholin-4-yl)ethan-1-one |
339097-80-2 | 90% | 1g |
¥2401.0 | 2023-03-29 | |
| Ambeed | A935040-1g |
2-[(2-Chlorophenyl)sulfanyl]-1-(morpholin-4-yl)ethan-1-one |
339097-80-2 | 90% | 1g |
$350.0 | 2024-04-15 | |
| abcr | AB343197-100mg |
2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone; . |
339097-80-2 | 100mg |
€283.50 | 2025-02-17 |
2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone
Research Brief on 2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone (CAS: 339097-80-2): Recent Advances and Applications
2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone (CAS: 339097-80-2) is a synthetic compound with significant potential in the field of chemical biology and medicinal chemistry. Recent studies have explored its structural characteristics, biological activities, and potential therapeutic applications. This research brief consolidates the latest findings related to this compound, focusing on its mechanism of action, pharmacological properties, and emerging applications in drug discovery.
The compound belongs to a class of morpholino derivatives, which are known for their diverse biological activities. The presence of a chlorophenylsulfanyl group and a morpholino moiety in its structure suggests potential interactions with various biological targets, including enzymes and receptors. Recent research has highlighted its role as a modulator of specific signaling pathways, making it a candidate for further investigation in the context of disease treatment.
One of the key studies published in 2023 investigated the inhibitory effects of 2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone on protein kinases involved in inflammatory responses. The study demonstrated that the compound exhibits selective inhibition of certain kinases, reducing pro-inflammatory cytokine production in vitro. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.
Another area of interest is the compound's potential application in oncology. Preliminary studies have shown that 2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone can induce apoptosis in cancer cell lines by disrupting mitochondrial function. Researchers are now exploring its synergistic effects with existing chemotherapeutic agents to enhance treatment efficacy while minimizing side effects.
In addition to its biological activities, recent advancements in the synthesis and optimization of 2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone have been reported. Novel synthetic routes have been developed to improve yield and purity, facilitating further pharmacological evaluation. Computational modeling studies have also provided insights into its binding interactions with target proteins, aiding in the design of more potent analogs.
Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic preclinical studies. Future research directions may include structural modifications to enhance its pharmacokinetic properties and expand its therapeutic scope.
In conclusion, 2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone represents a versatile scaffold with multiple pharmacological applications. Continued research efforts are expected to uncover new insights into its mechanisms and therapeutic potential, positioning it as a valuable candidate for drug development in the coming years.
339097-80-2 (2-[(2-Chlorophenyl)sulfanyl]-1-morpholino-1-ethanone) Related Products
- 337923-41-8(2-[(2,6-Dichlorophenyl)sulfanyl]-N-[2-(phenylsulfanyl)ethyl]acetamide)
- 115368-21-3(ACETAMIDE, N-[2-[(2,5-DICHLOROPHENYL)THIO]ETHYL]-N-METHYL-)
- 115368-22-4(Acetamide, N-[2-[(2,6-dichlorophenyl)thio]ethyl]-N-methyl-)
- 363160-12-7(2-(4-chlorophenyl)sulfanyl-1-morpholin-4-ylethanone)
- 339097-93-7(2-[(2-Chlorophenyl)sulfonyl]-1-morpholino-1-ethanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)